Cas no 1211722-18-7 (9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one)

• Product Name: 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one
• CAS No: 1211722-18-7
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• MDL: MFCD13196455
• CID: 5167363
• Update Time: 2026-03-04

9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one

• MDL： MFCD13196455
• Inchi： 1S/C10H18N2O/c1-2-5-12-8-3-4-9(12)7-11-10(13)6-8/h8-9H,2-7H2,1H3,(H,11,13)
• InChI Key： TXUOPEDMZNLAOE-UHFFFAOYSA-N
• SMILES： O=C1CC2CCC(CN1)N2CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 205
• XLogP3: 0.8
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes

Additional information on 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one

Introduction to 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one (CAS No: 1211722-18-7)

9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique bicyclic framework and potential pharmacological applications. This compound, identified by the CAS number 1211722-18-7, belongs to a class of molecules known for their ability to interact with biological targets in novel ways. The presence of a propyl group and a diazabicyclo[4.2.1]nonane core imparts distinct chemical and biological properties that make it a promising candidate for further investigation.

The diazabicyclo[4.2.1]nonan-4-one scaffold is particularly interesting because it combines rigidity with flexibility, allowing for precise tuning of molecular interactions. This structural motif has been explored in various drug discovery programs due to its ability to mimic natural product scaffolds while offering synthetic accessibility. The compound’s bicyclic structure contributes to its stability and bioavailability, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such complex molecules with greater accuracy. Studies have shown that the propyl substituent in 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one plays a crucial role in modulating interactions with biological targets, potentially influencing both potency and selectivity. This has led to increased interest in derivatives of this compound as lead candidates for therapeutic intervention.

In the realm of drug discovery, the diazabicyclo[4.2.1]nonan-4-one core has been investigated for its potential as a kinase inhibitor, an area where small-molecule modulators are highly sought after for treating cancers and inflammatory diseases. Preliminary computational studies suggest that modifications to the propyl group could enhance binding to specific kinase domains, thereby improving therapeutic efficacy while minimizing off-target effects.

The synthesis of 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one presents unique challenges due to its strained bicyclic system, but modern synthetic methodologies have made significant progress in addressing these challenges. Transition-metal-catalyzed reactions and ring-closing metathesis have been particularly effective in constructing the desired framework efficiently. These advances have not only improved yields but also opened up new avenues for structural diversification.

Biological activity assays have revealed that derivatives of this compound exhibit promising properties as scaffolds for drug development. For instance, certain analogs have shown inhibitory effects on enzymes involved in metabolic pathways relevant to neurodegenerative disorders. The ability of the propyl substituent to fine-tune pharmacokinetic profiles has been particularly noteworthy, suggesting its importance in optimizing drug-like properties.

The growing interest in 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one is also driven by its potential as a building block for more complex molecules. Medicinal chemists are exploring ways to append additional functional groups or link this scaffold to other pharmacophores while maintaining or enhancing biological activity. Such strategies could lead to novel therapeutic agents with improved efficacy and reduced toxicity.

Computational modeling has further illuminated the structural features that contribute to the biological activity of this compound. Molecular dynamics simulations have helped elucidate how the diazabicyclo[4.2.1]nonan-4-one core interacts with target proteins, providing insights into key binding residues and hydrogen bonding networks. These insights are invaluable for designing next-generation derivatives with enhanced binding affinity.

The versatility of 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one extends beyond kinase inhibition; it has also been explored as a scaffold for G-protein coupled receptor (GPCR) modulators and ion channel blockers. The unique conformational flexibility offered by its bicyclic structure allows it to adapt to various binding pockets, making it a versatile platform for drug discovery.

In conclusion, 9-propyl-3,9-diazabicyclo[4.2.1]nonan-4-one (CAS No: 1211722-18-7) represents a fascinating compound with significant potential in medicinal chemistry and drug development. Its complex structure, combined with the influence of the propyl group, makes it an attractive candidate for further exploration as a lead molecule or building block for novel therapeutics targeting various diseases.